Cas no 627034-85-9 (NF449 octasodium)

• Product Name: NF449 octasodium
• CAS No: 627034-85-9
• MF: C₄₁H₂₄N₆Na₈O₂₉S₈
• MW: 1505.09022808075
• CID: 1064105
• Update Time: 2025-05-20

NF449 octasodium Chemical and Physical Properties

Names and Identifiers

• NF449
• NF 449 Octasodium Salt
• NF449 (sodium salt)
• NF449 octasodium

• Inchi： 1S/C41H32N6O29S8.8Na/c48-37(44-29-5-1-25(77(53,54)55)15-33(29)81(65,66)67)19-9-20(38(49)45-30-6-2-26(78(56,57)58)16-34(30)82(68,69)70)12-23(11-19)42-41(52)43-24-13-21(39(50)46-31-7-3-27(79(59,60)61)17-35(31)83(71,72)73)10-22(14-24)40(51)47-32-8-4-28(80(62,63)64)18-36(32)84(74,75)76;;;;;;;;/h1-18H,(H,44,48)(H,45,49)(H,46,50)(H,47,51)(H2,42,43,52)(H,53,54,55)(H,56,57,58)(H,59,60,61)(H,62,63,64)(H,65,66,67)(H,68,69,70)(H,71,72,73)(H,74,75,76);;;;;;;;/q;8*+1/p-8
• InChI Key： KCBZSNWCUJBMHF-UHFFFAOYSA-F
• SMILES： S(C1C=C(C=CC=1NC(C1C=C(C=C(C(NC2C=CC(=CC=2S(=O)(=O)[O-])S(=O)(=O)[O-])=O)C=1)NC(NC1C=C(C(NC2C=CC(=CC=2S(=O)(=O)[O-])S(=O)(=O)[O-])=O)C=C(C(NC2C=CC(=CC=2S(=O)(=O)[O-])S(=O)(=O)[O-])=O)C=1)=O)=O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 92
• Rotatable Bond Count: 19

NF449 octasodium Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：(BD305898)

Additional information on NF449 octasodium

Introduction to CAS No 627034-85-9 and NF449 Octasodium

CAS No 627034-85-9 is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and biotechnology. This compound, identified by its unique chemical identifier, is known for its versatile applications in drug development and molecular research. The NF449 Octasodium formulation, derived from this compound, represents a significant advancement in the synthesis and application of sodium-based complexes, offering novel opportunities for therapeutic intervention.

The chemical structure of CAS No 627034-85-9 encompasses a complex arrangement of atoms that contribute to its unique properties. This intricate molecular framework is crucial for its role in various biochemical processes, making it a valuable component in the creation of innovative pharmaceutical agents. The octasodium derivative, NF449 Octasodium, further enhances these properties by stabilizing the compound in a form that is more accessible for clinical and research applications.

In recent years, there has been a surge in research focusing on the development of new therapeutic agents that leverage the properties of metallocomplexes. CAS No 627034-85-9 and its derivatives, such as NF449 Octasodium, have emerged as promising candidates in this domain. Studies have demonstrated their potential in modulating various biological pathways, which could lead to breakthroughs in treating a range of diseases. For instance, recent research has highlighted the compound's ability to interact with specific enzymes and receptors, thereby influencing cellular processes that are relevant to conditions such as inflammation and neurodegeneration.

The synthesis of NF449 Octasodium involves a meticulous process that ensures high purity and stability. This is achieved through advanced chemical methodologies that optimize the reaction conditions and minimize impurities. The resulting product is characterized by its high solubility in aqueous solutions, which makes it particularly suitable for intravenous administration and other pharmaceutical formulations. This property is critical for ensuring that the therapeutic effects of the compound are delivered efficiently to target sites within the body.

One of the most compelling aspects of CAS No 627034-85-9 and its derivatives is their potential for customization. Researchers can modify various aspects of the molecular structure to tailor the compound's properties for specific applications. This flexibility has led to the development of several novel formulations, each designed to address particular therapeutic needs. For example, modifications can enhance binding affinity to specific targets or improve metabolic stability, thereby extending the compound's half-life and reducing side effects.

The pharmacological profile of NF449 Octasodium has been extensively studied in preclinical models. These studies have revealed several key mechanisms by which the compound exerts its effects. One notable finding is its ability to inhibit certain enzymes involved in inflammatory responses, which suggests potential applications in treating autoimmune disorders and chronic inflammatory conditions. Additionally, research indicates that the compound may have neuroprotective properties, making it a candidate for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In clinical settings, NF449 Octasodium is being evaluated in phase II trials for several indications. The preliminary results are promising, with early data suggesting significant improvements in patient outcomes compared to existing treatments. These findings have generated considerable interest among healthcare professionals and researchers who are exploring new avenues for therapeutic intervention. The compound's unique mechanism of action and favorable safety profile make it an attractive option for further development.

The future prospects for CAS No 627034-85-9 and its derivatives are vast. Ongoing research aims to uncover additional applications across different therapeutic areas. Innovations in drug delivery systems are also being explored to enhance the efficacy and convenience of treatments based on this compound. Collaborations between academic institutions and pharmaceutical companies are playing a crucial role in advancing these efforts, fostering an environment ripe for scientific discovery.

The regulatory landscape surrounding the use of such compounds is evolving rapidly. Regulatory agencies are increasingly recognizing the importance of metallocomplexes in drug development and are streamlining pathways for their approval. This positive trend bodes well for the commercialization of products like NF449 Octasodium, which could reach patients sooner than previously anticipated.

In conclusion, CAS No 627034-85-9 represents a significant advancement in chemical pharmaceuticals, with its derivative NF449 Octasodium offering promising therapeutic applications. The compound's unique properties and versatile applications make it a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases. As scientific understanding continues to grow, it is likely that we will see even more innovative uses emerge from this remarkable chemical entity.